Cas no 213467-54-0 (4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-)
213467-54-0 structure
Product Name:4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-
CAS No:213467-54-0
MF:C6H10N2O3
MW:158.155201435089
CID:242688
PubChem ID:9793893
Update Time:2025-04-19
4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- Chemical and Physical Properties
Names and Identifiers
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- 4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)-
- 4-Pyrimidinecarboxylicacid, 1,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- (9CI)
- DTXSID50430737
- (4S)-5-Hydroxy-2-methyl-3,4,5,6-tetrahydropyrimidine-4-carboxylic acid
- 213467-54-0
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- Inchi: 1S/C6H10N2O3/c1-3-7-2-4(9)5(8-3)6(10)11/h4-5,9H,2H2,1H3,(H,7,8)(H,10,11)/t4?,5-/m0/s1
- InChI Key: KIIBBJKLKFTNQO-AKGZTFGVSA-N
- SMILES: OC1CN=C(C)N[C@@H]1C(=O)O
Computed Properties
- Exact Mass: 158.0692
- Monoisotopic Mass: 158.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 81.9Ų
Experimental Properties
- PSA: 81.92
4-Pyrimidinecarboxylicacid, 3,4,5,6-tetrahydro-5-hydroxy-2-methyl-, (4S)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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